molecular formula C15H16O3S B8616202 2-[Hydroxy(4-methoxyphenyl)methylidene]-5-(propan-2-yl)thiophen-3(2H)-one CAS No. 647833-95-2

2-[Hydroxy(4-methoxyphenyl)methylidene]-5-(propan-2-yl)thiophen-3(2H)-one

Cat. No.: B8616202
CAS No.: 647833-95-2
M. Wt: 276.4 g/mol
InChI Key: QJLYMFWVKSEGHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[Hydroxy(4-methoxyphenyl)methylidene]-5-(propan-2-yl)thiophen-3(2H)-one is a useful research compound. Its molecular formula is C15H16O3S and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

647833-95-2

Molecular Formula

C15H16O3S

Molecular Weight

276.4 g/mol

IUPAC Name

(3-hydroxy-5-propan-2-ylthiophen-2-yl)-(4-methoxyphenyl)methanone

InChI

InChI=1S/C15H16O3S/c1-9(2)13-8-12(16)15(19-13)14(17)10-4-6-11(18-3)7-5-10/h4-9,16H,1-3H3

InChI Key

QJLYMFWVKSEGHP-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC(=C(S1)C(=O)C2=CC=C(C=C2)OC)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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COc1ccc(C(=O)c2sc(C(C)C)cc2OCc2ccccc2)cc1
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reactant
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Synthesis routes and methods II

Procedure details

1.00 g of (3-benzyloxy-5-isopropyl-thiophen-2-yl)-(4-methoxy-phenyl)-methanone was dissolved in 20 ml of dichloromethane. 2.73 ml of a 1 molar solution of boron tribromide-dimethyl sulfide complex in dichloromethane were added to the reaction solution. The solution was stirred at 22° C. for 1.5 h. The reaction mixture was poured into 50 ml of water, and the mixture was extracted twice with 30 ml of dichloromethane each time. The combined organic phase was extracted twice with 30 ml of saturated sodium bicarbonate solution each time and washed one with 50 ml of saturated sodium chloride solution, dried over sodium sulfate and concentrated. The crude product was purified by column chromatography (SiO2, ethyl acetate/n-heptane=1:4).
Name
(3-benzyloxy-5-isopropyl-thiophen-2-yl)-(4-methoxy-phenyl)-methanone
Quantity
1 g
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reactant
Reaction Step One
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20 mL
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solvent
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solution
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50 mL
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